N-(3-cyanophenyl)-4-methoxybenzamide
Cat. No. B1619589
M. Wt: 252.27 g/mol
InChI Key: HXDBEVLWHUIGRV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US09040560B2
Procedure details
5.0 g (33 mmol) 4-methoxybenzoic acid were dissolved in 50 ml DMF. 12.8 g (66 mmol) EDCI, 9.2 g (66 mmol) HOBt and 14.8 ml (132 mmol) 4-methylmorpholine were added and the mixture was stirred for 15 min. Subsequently, 3.9 g (33 mmol) 3-aminobenzonitrile were added and the mixture was stirred for 48 h at room temperature and 6 h at 80° C. The reaction mixture was poured in 500 ml water and the precipitate was filtered, washed and dried.
Identifiers
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REACTION_CXSMILES
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[CH3:1][O:2][C:3]1[CH:11]=[CH:10][C:6]([C:7]([OH:9])=O)=[CH:5][CH:4]=1.CCN=C=NCCCN(C)C.C1C=CC2N(O)N=NC=2C=1.CN1CCOCC1.[NH2:40][C:41]1[CH:42]=[C:43]([CH:46]=[CH:47][CH:48]=1)[C:44]#[N:45]>CN(C=O)C.O>[C:44]([C:43]1[CH:42]=[C:41]([NH:40][C:7](=[O:9])[C:6]2[CH:5]=[CH:4][C:3]([O:2][CH3:1])=[CH:11][CH:10]=2)[CH:48]=[CH:47][CH:46]=1)#[N:45]
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Inputs
Step One
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Name
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Quantity
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5 g
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Type
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reactant
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Smiles
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COC1=CC=C(C(=O)O)C=C1
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Name
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Quantity
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50 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Step Two
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Name
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Quantity
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12.8 g
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Type
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reactant
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Smiles
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CCN=C=NCCCN(C)C
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Name
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Quantity
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9.2 g
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Type
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reactant
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Smiles
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C=1C=CC2=C(C1)N=NN2O
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Name
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Quantity
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14.8 mL
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Type
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reactant
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Smiles
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CN1CCOCC1
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Step Three
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Name
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Quantity
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3.9 g
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Type
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reactant
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Smiles
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NC=1C=C(C#N)C=CC1
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Step Four
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Name
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Quantity
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500 mL
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Type
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solvent
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Smiles
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O
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Conditions
Stirring
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Type
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CUSTOM
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Details
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the mixture was stirred for 15 min
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
STIRRING
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Type
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STIRRING
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Details
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the mixture was stirred for 48 h at room temperature and 6 h at 80° C
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Duration
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6 h
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FILTRATION
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Type
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FILTRATION
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Details
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the precipitate was filtered
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WASH
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Type
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WASH
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Details
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washed
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CUSTOM
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Type
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CUSTOM
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Details
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dried
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Outcomes
Product
Details
Reaction Time |
15 min |
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Name
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Type
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Smiles
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C(#N)C=1C=C(C=CC1)NC(C1=CC=C(C=C1)OC)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
